Cas no 197172-69-3 (3-(4-Morpholinyl)benzoic Acid Methyl Ester)

3-(4-Morpholinyl)benzoic Acid Methyl Ester Properties

Names and Identifiers

• Methyl 3-morpholinobenzoate
• 3-(4-Morpholinyl)ben
• 3-(4-Morpholinyl)benzoic Acid Methyl Ester
• 3-MORPHOLIN-4-YL-BENZOIC ACID METHYL ESTER
• Benzoic acid,3-(4-morpholinyl)-, methyl ester
• 1-(3-CARBOMETHOXYPHENYL)MORPHOLINE
• Benzoic acid, 3-(4-morpholinyl)-, methyl ester
• AC-7401
• XHA17269
• methyl 3-morpholin-4-ylbenzoate
• METHYL 3-(MORPHOLIN-4-YL)BENZOATE
• SCHEMBL4250883
• Methyl 3-morpholinobenzoate, 97%
• J-012744
• Methyl-3-(morpholino)benzoate
• UZHOTUXOPYLESN-UHFFFAOYSA-N
• A911411
• SY006050
• MFCD06740100
• AKOS015950586
• 197172-69-3
• AS-40509
• CS-0449332
• 1,1-DIETHYL-2,2-CARBOCYANINEBROMIDE
• FT-0715268
• Methyl 3-morpholin-4-yl-benzoate
• DTXSID60932499
• Methyl 3-Morpholinobenzoate
• DB-014245
• +Expand

• MDL： MFCD06740100
• InChIKey： UZHOTUXOPYLESN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO3/c1-15-12(14)10-3-2-4-11(9-10)13-5-7-16-8-6-13/h2-4,9H,5-8H2,1H3
• SMILES： COC(=O)C1=CC(=CC=C1)N2CCOCC2

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 1.37480
• PSA: 38.77000
• Melting Point: 42-46 °C(lit.)
• Flash Point: >230℉